phelligridin D
Overview
Description
phelligridin D is a natural product found in Tropicoporus linteus, Inonotus obliquus, and other organisms with data available.
Scientific Research Applications
Anti-Inflammatory Properties in Periodontal Regeneration Phelligridin D, derived from Phellinus baumii, exhibits anti-inflammatory effects in human periodontal ligament cells (HPDLCs). It reduces inflammatory molecules and enhances osteogenic proteins, supporting its potential use in preventing periodontitis or related diseases (Kim et al., 2018).
Impact on Sperm Viability Although not directly related to therapeutic applications, research has shown that Phelligridin D can decrease boar spermatozoa viability. This finding is significant for understanding its potential impacts in reproductive technologies (Yi et al., 2016).
Role in Glucose-Induced Oxidative Stress Phelligridin D has been found to reduce glucose-induced oxidative stress and inflammatory response in HPDLCs. It also restores functions such as osteoblast differentiation, highlighting its potential for therapeutic applications in oxidative stress-related conditions (Kim et al., 2020).
Protective Effects in Diabetic Nephropathy In mesangial cells under high glucose conditions, Phelligridin D from Inonotus obliquus has demonstrated protective effects against oxidative stress and ECM accumulation. This suggests its potential for treating diabetic nephropathy (Li et al., 2021).
Enhancing Osseointegration in Dental Implants Research indicates that Phelligridin D-loaded nanotube titanium implants can enhance osseointegration and prevent osteolysis in dental applications. This finding points to its potential in improving dental implant success rates (Kim et al., 2018).
Antioxidant and Cytotoxic Activities Phelligridin D has shown antioxidant properties and cytotoxic activities against various cancer cell lines, indicating its potential in cancer research and therapy (Wang et al., 2007).
Inhibition of Influenza Virus Neuraminidase This compound has demonstrated the ability to inhibit neuraminidase activity from various influenza viruses, suggesting its potential in antiviral therapies (Hwang et al., 2015).
properties
Product Name |
phelligridin D |
|---|---|
Molecular Formula |
C20H12O8 |
Molecular Weight |
380.3 g/mol |
IUPAC Name |
3-[(E)-2-(3,4-dihydroxyphenyl)ethenyl]-8,9-dihydroxypyrano[4,3-c]isochromene-1,6-dione |
InChI |
InChI=1S/C20H12O8/c21-13-4-2-9(5-14(13)22)1-3-10-6-17-18(20(26)27-10)11-7-15(23)16(24)8-12(11)19(25)28-17/h1-8,21-24H/b3-1+ |
InChI Key |
KKEIHFGUYDHUBS-HNQUOIGGSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/C2=CC3=C(C4=CC(=C(C=C4C(=O)O3)O)O)C(=O)O2)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C=CC2=CC3=C(C4=CC(=C(C=C4C(=O)O3)O)O)C(=O)O2)O)O |
synonyms |
1H,6H-pyrano(4,3-c)(2)benzopyran-1,6-dione, 3-((E)-2-(3,4-dihydroxyphenyl)ethenyl)-8,9-dihydroxy- 3-((E)-2-(3,4-dihydroxyphenyl)vinyl)-8,9-dihydroxy-1H,6H-pyrano(4,3-c)isochromene-1,6-dione phelligridin D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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